Cas no 69777-78-2 ((S)-(+)-4'-2-Methylbutylphenol)

(S)-(+)-4'-2-Methylbutylphenol structure
69777-78-2 structure
Product Name:(S)-(+)-4'-2-Methylbutylphenol
CAS No:69777-78-2
MF:C11H16O
MW:164.244143486023
CID:59013
PubChem ID:54440031
Update Time:2024-03-01

(S)-(+)-4'-2-Methylbutylphenol Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-4'-2-Methylbutylphenol
    • (S)-(+)-4-(2-Methylbutyl)phenol
    • 777M782
    • Inchi: 1S/C11H16O/c1-3-9(2)8-10-4-6-11(12)7-5-10/h4-7,9,12H,3,8H2,1-2H3/t9-/m0/s1
    • InChI Key: WNLHHAAYHRAAKQ-VIFPVBQESA-N
    • SMILES: OC1C=CC(=CC=1)C[C@@H](C)CC

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3.7

(S)-(+)-4'-2-Methylbutylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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S236790-2.5mg
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$ 200.00 2022-06-03
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S236790-5mg
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$ 370.00 2022-06-03
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$ 585.00 2022-06-03
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